![molecular formula C12H11BrN2O B6345966 5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole CAS No. 1165931-71-4](/img/structure/B6345966.png)
5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole
Overview
Description
5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole is an organic compound that has been studied extensively in scientific research applications. It is a derivative of oxadiazole, a five-membered heterocyclic ring system containing two nitrogen atoms. This compound has been found to possess a range of biological and pharmacological activities, making it a useful tool for laboratory experiments.
Scientific Research Applications
5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole has been used in a variety of scientific research applications. It has been used in the study of biological and pharmacological activities, including anti-inflammatory, anti-cancer, and anti-bacterial activities. It has also been used in the study of enzyme inhibition, receptor binding, and membrane transport.
Mechanism of Action
The mechanism of action of 5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole is not fully understood. However, it is believed to interact with various targets in the body, including enzymes, receptors, and transporters. It is thought to act by binding to these targets and altering their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound depend on the specific application and concentration used. In general, it has been found to have anti-inflammatory, anti-cancer, and anti-bacterial activities. It has also been found to inhibit enzymes, bind to receptors, and modulate membrane transport.
Advantages and Limitations for Lab Experiments
The use of 5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole in laboratory experiments has several advantages. It is relatively easy to synthesize, and has been found to possess a range of biological and pharmacological activities. It is also relatively stable and can be stored for long periods of time. However, there are some limitations to its use. It is a relatively expensive compound, and it can be difficult to obtain in large quantities.
Future Directions
There are several potential future directions for the use of 5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole in scientific research. These include further exploration of its anti-inflammatory, anti-cancer, and anti-bacterial activities. It could also be used to study the mechanism of action of other compounds, and to develop new drugs and therapies. Additionally, it could be used to study the effects of environmental pollutants on organisms, and to study the effects of drugs on the brain.
Synthesis Methods
The synthesis of 5-(4-Bromo-benzyl)-3-cyclopropyl-[1,2,4]oxadiazole has been achieved through a number of methods. The most commonly used method is a reaction between cyclopropyl bromide and 4-bromobenzyl bromide in the presence of a base such as sodium carbonate. This reaction yields the desired compound in good yields.
properties
IUPAC Name |
5-[(4-bromophenyl)methyl]-3-cyclopropyl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2O/c13-10-5-1-8(2-6-10)7-11-14-12(15-16-11)9-3-4-9/h1-2,5-6,9H,3-4,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNEOPLJNLGDIGR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC(=N2)CC3=CC=C(C=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601200708 |
Source
|
| Record name | 5-[(4-Bromophenyl)methyl]-3-cyclopropyl-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601200708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1165931-71-4 |
Source
|
| Record name | 5-[(4-Bromophenyl)methyl]-3-cyclopropyl-1,2,4-oxadiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1165931-71-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-[(4-Bromophenyl)methyl]-3-cyclopropyl-1,2,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601200708 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[3-(Trifluoromethyl)phenyl]-1,2-oxazol-5-ol](/img/structure/B6345952.png)
![5-tert-Butyl-3-cyclopropyl-[1,2,4]oxadiazole](/img/structure/B6345954.png)
![3-[3,5-Bis(trifluoromethyl)phenyl]-1,2-oxazol-5-ol](/img/structure/B6345961.png)
![3,5-Dicyclopropyl-[1,2,4]oxadiazole](/img/structure/B6345996.png)
![3-Bromo-5-(3-cyclopropyl-[1,2,4]oxadiazol-5-yl)-pyridine](/img/structure/B6346001.png)